Cas no 2138195-04-5 (1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-)

• Product Name: 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-
• CAS No: 2138195-04-5
• MF: C₁₂H₂₁ClN₂O
• MW: 244.760942220688
• CID: 5259865
• Update Time: 2025-07-15

1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-

• Inchi： 1S/C12H21ClN2O/c1-11(2,7-13)10(16)15-5-3-12(4-6-15)8-14-9-12/h14H,3-9H2,1-2H3
• InChI Key： UFMNZIPNGHUVOQ-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CNC2)CC1)(=O)C(CCl)(C)C

Additional information on 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-

Comprehensive Overview of 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl- (CAS No. 2138195-04-5)

The compound 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-, identified by its CAS number 2138195-04-5, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,7-diazaspiro[3.5]nonane moiety and the chloromethyl functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in drug discovery programs.

In recent years, the demand for spirocyclic compounds like 2,7-diazaspiro[3.5]nonane has surged, driven by their ability to enhance molecular diversity and improve pharmacokinetic properties. The incorporation of a chloromethyl group further expands its utility, enabling facile derivatization for targeted applications. This compound aligns with current trends in fragment-based drug design and click chemistry, addressing key challenges in modern medicinal chemistry such as selectivity and metabolic stability.

From an industrial perspective, CAS 2138195-04-5 is gaining attention for its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are particularly relevant in oncology and neurodegenerative disease research, where precision targeting is critical. The compound’s spirocyclic scaffold offers a rigid framework that can reduce conformational flexibility, a feature highly sought after in GPCR modulators and kinase inhibitors.

Another notable aspect of 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl- is its compatibility with green chemistry principles. Researchers are exploring solvent-free synthesis routes and catalytic methods to minimize environmental impact, reflecting broader industry shifts toward sustainable chemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of AI-driven drug discovery, this compound’s structural attributes are being leveraged by machine learning algorithms to predict novel bioactivities. Platforms like AlphaFold and virtual screening tools are increasingly incorporating such spirocyclic templates to accelerate hit identification. This synergy between synthetic chemistry and computational approaches underscores the compound’s relevance in cutting-edge research.

Quality control and analytical characterization of CAS 2138195-04-5 are critical for ensuring reproducibility in research. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify purity and structural integrity. These protocols are essential for meeting regulatory standards in preclinical development and API manufacturing.

Looking ahead, the potential applications of 1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl- are expected to expand further. Its role in bioconjugation strategies and peptide mimetics is an active area of investigation, with promising results in early-stage studies. As the scientific community continues to explore its capabilities, this compound is poised to become a cornerstone in next-generation therapeutic development.